Cas no 439111-26-9 (5-(2,4-Dichlorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1,3-cyclohexanedione)

• Product Name: 5-(2,4-Dichlorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1,3-cyclohexanedione
• CAS No: 439111-26-9
• MF: C₁₄H₁₁Cl₂N₃O₂
• MW: 209.192
• MDL: MFCD02661816
• CID: 4651605
• Update Time: 2025-08-05

5-(2,4-Dichlorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1,3-cyclohexanedione Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-DICHLOROPHENYL)-4-(1H-1,2,4-TRIAZOL-1-YL)-1,3-CYCLOHEXANEDIONE
• 5-(2,4-Dichlorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1,3-cyclohexanedione

• MDL： MFCD02661816
• Inchi： InChI=1S/C14H11Cl2N3O2/c15-8-1-2-10(12(16)3-8)11-4-9(20)5-13(21)14(11)19-7-17-6-18-19/h1-3,6-7,11,14H,4-5H2CopyCopied
• InChI Key： TVQSAEOXFNDKAG-UHFFFAOYSA-NCopyCopied
• SMILES： c1cc(c(cc1Cl)Cl)C2CC(=O)CC(=O)C2n3cncn3CopyCopied

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 536.2±60.0 °C at 760 mmHg
• Flash Point: 176.2±31.8 °C

5-(2,4-Dichlorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1,3-cyclohexanedione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 5-(2,4-Dichlorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1,3-cyclohexanedione

Introduction to 5-(2,4-Dichlorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1,3-cyclohexanedione (CAS No. 439111-26-9)

5-(2,4-Dichlorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1,3-cyclohexanedione (CAS No. 439111-26-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles and cyclohexanones, which are known for their diverse biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The chemical structure of 5-(2,4-Dichlorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1,3-cyclohexanedione is characterized by a cyclohexane ring fused with a diketone moiety and substituted with a 2,4-dichlorophenyl group and a 1H-1,2,4-triazole ring. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The synthesis of this compound typically involves multi-step reactions starting from readily available starting materials such as cyclohexanone and 2,4-dichlorophenyl hydrazine.

One of the commonly used synthetic routes involves the condensation of cyclohexanone with 2,4-dichlorophenyl hydrazine to form the corresponding hydrazone. This intermediate is then cyclized in the presence of an appropriate base to form the triazole ring. The final step involves the formation of the diketone moiety through oxidative cleavage. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the final product while minimizing side reactions and environmental impact.

Biological Properties

5-(2,4-Dichlorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1,3-cyclohexanedione has been extensively studied for its biological activities. One of its most notable properties is its antifungal activity. Triazoles are well-known for their antifungal effects due to their ability to inhibit ergosterol biosynthesis in fungal cells. Research has shown that this compound exhibits potent antifungal activity against a wide range of pathogenic fungi, including Candida albicans and Aspergillus species.

In addition to its antifungal properties, 5-(2,4-Dichlorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1,3-cyclohexanedione has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. The exact mechanism of action is still under investigation but is believed to involve the inhibition of specific kinases and transcription factors.

Clinical Applications and Research Advancements

The potential clinical applications of 5-(2,4-Dichlorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1,3-cyclohexanedione are being actively explored in preclinical studies. One area of focus is its use as a topical antifungal agent for treating skin infections caused by dermatophytes and yeasts. Preclinical trials have shown promising results in terms of efficacy and safety profiles.

In the realm of cancer therapy, this compound has shown promise as a potential adjuvant therapy when used in combination with existing chemotherapeutic agents. Synergistic effects have been observed in vitro and in animal models, suggesting that it could enhance the effectiveness of current treatments while reducing side effects.

Conclusion

5-(2,4-Dichlorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1,3-cyclohexanedione (CAS No. 439111-26-9) is a multifaceted compound with significant potential in both antifungal and anticancer applications. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to uncover new insights into its mechanisms of action and optimize its use in clinical settings.